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Compound Identification and Key Relationships

The table below summarizes the core chemical information for 17β-Hydroxy-5β-androst-1-en-3-one and its

relationship to a more widely studied isomer.

Property Description

Systematic Name 17β-Hydroxy-5β-androst-1-en-3-one [1]

Common Name 4-Dihydroboldenone [1]

Formula C19H28O2 [1]

Molecular Weight 288.431 g/mol [1]

Isomer of Interest 1-Testosterone (17β-Hydroxy-5α-androst-1-en-3-one) [2] [3]

The key difference between these two isomers lies in the configuration at the 5-position:

5β-isomer: The subject of your query, also known as 4-Dihydroboldenone [1].

5α-isomer (1-Testosterone): A potent androgen and anabolic steroid that binds highly selectively to
the Androgen Receptor (AR) and exhibits significant anabolic effects in vivo [2] [3].
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Analytical Data

Gas Chromatography data is available for a structurally related methylated compound, which can serve as a

useful reference for analytical method development.

Table: Gas Chromatography Data for 17-β-Hydroxy-17-α-methyl-5-β-androst-1-en-3-one [4]

Column
Type

Active
Phase

Retention Index
(RI)

Temperature Program Reference

Capillary SE-54 2593 5 °C/min from 200 °C to

320 °C

Schänzer, Opfermann, et

al., 1992

Research Context and Suggested Experimental
Approaches

Based on the available information, a direct biosynthetic pathway for 17β-Hydroxy-5β-androst-1-en-3-one in

humans has not been explicitly mapped. However, you can infer potential routes from general steroid

biochemistry.

The following diagram outlines a logical experimental workflow to elucidate the pathway, based on known

steroid metabolism.
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To experimentally determine the pathway, consider these methodologies derived from the search results:
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Precursor Incubation: Early studies on related 5α-reduced androgens involved incubating potential

precursors like testosterone with human tissue microsomal preparations to identify products [5].
Chemical Synthesis Reference: A multi-step synthesis for the 5α-isomer (1-testosterone) is

documented, which can help you obtain an analytical standard for comparison. This synthesis
involves bromination, dehydrobromination, hydrolysis, and oxidation steps [6].

Pathway Inference: The compound is likely formed through the 5β-reduction of a Δ1-androstene
precursor. In steroid metabolism, the enzymes 5α-reductase (SRD5A1/2) and 5β-reductase
(AKR1D1) are responsible for creating these distinct configurations [7] [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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